4-methoxy-N-((4-(4-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-methoxy-N-[[4-(4-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H20N4O3S/c1-25-15-8-4-13(5-9-15)18(24)20-12-17-21-22-19(27-3)23(17)14-6-10-16(26-2)11-7-14/h4-11H,12H2,1-3H3,(H,20,24)
• InChI Key: WBDSEHXMCCNXAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)OC)SC
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 476431-53-5

Description

4-methoxy-N-((4-(4-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound 4-methoxy-N-((4-(4-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is part of a broader class of compounds known for their diverse synthetic applications and chemical properties. Research has focused on the synthesis and antimicrobial activities of various 1,2,4-triazole derivatives, highlighting the utility of these compounds in developing potential antimicrobial agents. For instance, the synthesis of related 1,2,4-triazole derivatives has been explored, showing moderate to good antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Molecular Structure Analysis

The molecular structure and properties of similar compounds have been studied using various analytical techniques. For example, the structure of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide was analyzed using X-ray diffraction, IR spectroscopy, and quantum chemical computations, providing insights into its geometric and electronic properties (Demir et al., 2015).

Photophysical Properties

The photophysical properties of benzamide derivatives, including those with methoxy groups, have been a subject of investigation, contributing to the understanding of their potential applications in materials science and photophysics. Research on related compounds has involved the synthesis and study of their absorption, emission, and quantum yields in various solvents, providing valuable data for potential applications in optoelectronic devices and fluorescent materials (Padalkar et al., 2015).

Antiviral and Anti-inflammatory Potential

The antiviral and anti-inflammatory activities of benzamide-based compounds have been explored, with some derivatives showing significant activities against specific viral strains or inflammation-related processes. For example, a study on benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity, suggesting potential therapeutic applications for similar compounds (Hebishy et al., 2020).